Cas no 106226-49-7 (Acetic acid, [(1-pentylundecyl)oxy]-)

• Product Name: Acetic acid, [(1-pentylundecyl)oxy]-
• CAS No: 106226-49-7
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 1180410
• Update Time: 2024-08-05

Acetic acid, [(1-pentylundecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-pentylundecyl)oxy]-
• Acetic acid, 2-[(1-pentylundecyl)oxy]-

• Inchi： 1S/C18H36O3/c1-3-5-7-8-9-10-11-13-15-17(14-12-6-4-2)21-16-18(19)20/h17H,3-16H2,1-2H3,(H,19,20)
• InChI Key： RUSGPBKBLVZQBV-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC(CCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 300.26658

Experimental Properties

• Density: 0.918±0.06 g/cm3(Predicted)
• Boiling Point: 417.6±18.0 °C(Predicted)
• PSA: 46.53
• pka: 3.48±0.10(Predicted)